Cas no 98116-19-9 (methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate)

• Product Name: methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate
• CAS No: 98116-19-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6084392
• PubChem ID: 14397660
• Update Time: 2025-05-25

methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate
• EN300-1859766
• UIJWPHYKRZHOOK-GQCTYLIASA-N
• SCHEMBL10371766
• 98116-19-9
• (E)-2-Methoxycarbonylcinnamyl alcohol
• SCHEMBL10371764

• Inchi： 1S/C11H12O3/c1-14-11(13)10-7-3-2-5-9(10)6-4-8-12/h2-7,12H,8H2,1H3/b6-4+
• InChI Key： UIJWPHYKRZHOOK-GQCTYLIASA-N
• SMILES： O(C)C(C1C=CC=CC=1/C=C/CO)=O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate

Exploring Methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate (CAS No. 98116-19-9): Properties, Applications, and Innovations

Methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate, identified by its CAS number 98116-19-9, is a versatile organic compound gaining attention in pharmaceutical, cosmetic, and fragrance industries. This ester derivative combines a benzoate core with a 3-hydroxyprop-1-en-1-yl side chain, offering unique chemical properties that make it valuable for synthetic applications. Its molecular structure, featuring both ester and hydroxyl functional groups, enables reactivity in polymerization, esterification, and other organic transformations.

In recent years, the demand for methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate has surged due to its role as a precursor in flavor and fragrance formulations. Researchers highlight its potential to mimic natural aromatic profiles, aligning with the growing consumer preference for sustainable and bio-based ingredients. The compound’s ability to contribute to green chemistry initiatives—by reducing reliance on petrochemical derivatives—has positioned it as a topic of interest in industrial biotechnology forums.

From a technical perspective, the synthesis of CAS 98116-19-9 often involves catalytic processes such as Pd-catalyzed cross-coupling or enzymatic esterification, reflecting advancements in catalytic efficiency and stereoselectivity. These methods are frequently discussed in peer-reviewed journals focusing on organic synthesis optimization, a hot topic among chemists seeking to minimize waste and energy consumption. Notably, the compound’s low toxicity profile (as per preliminary studies) makes it a candidate for cosmetic applications, particularly in anti-aging formulations where ester-based emollients are prized.

The pharmaceutical sector also explores methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate for its potential as an intermediate in drug delivery systems. Its bifunctional structure allows conjugation with active pharmaceutical ingredients (APIs), enhancing solubility—a critical factor in bioavailability improvement strategies. This aligns with trending searches on "enhancing drug solubility" and "polymeric carriers," indicating its relevance to current R&D priorities.

Analytical challenges associated with this compound, such as chromatographic separation and spectroscopic characterization, are frequently addressed in analytical chemistry studies. Techniques like HPLC-MS and NMR spectroscopy are essential for quality control, a concern raised in GMP manufacturing discussions. Furthermore, its stability under varying pH conditions makes it a subject of formulation science research, particularly for topical applications.

In conclusion, methyl 2-(3-hydroxyprop-1-en-1-yl)benzoate (98116-19-9) exemplifies the intersection of traditional organic chemistry and modern industrial needs. Its adaptability across sectors—from fragrance design to pharmaceutical excipients—underscores its multidisciplinary appeal. As industries pivot toward eco-friendly alternatives, this compound’s role is likely to expand, driven by innovations in catalysis and biocompatible materials.